Cas no 2137473-63-1 (1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid)

• Product Name: 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid
• CAS No: 2137473-63-1
• MF: C₂₄H₂₇NO₅
• MW: 409.474887132645
• CID: 6361828
• PubChem ID: 165493768
• Update Time: 2025-11-05

1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid
• 1,2-Piperidinedicarboxylic acid, 4-(1-methylethoxy)-, 1-(9H-fluoren-9-ylmethyl) ester
• EN300-1178845
• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid
• 2137473-63-1

• Inchi： 1S/C24H27NO5/c1-15(2)30-16-11-12-25(22(13-16)23(26)27)24(28)29-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,15-16,21-22H,11-14H2,1-2H3,(H,26,27)
• InChI Key： YELQKHJTAAHPRT-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(OC(C)C)CC1C(O)=O

Computed Properties

• Exact Mass: 409.18892296g/mol
• Monoisotopic Mass: 409.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 588.4±50.0 °C(Predicted)
• pka: 3.77±0.40(Predicted)

Additional information on 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid

Recent Advances in the Study of 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid (CAS: 2137473-63-1)

The compound 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid (CAS: 2137473-63-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and peptide synthesis. The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), offering stability under basic conditions and ease of removal under mild conditions. The incorporation of the isopropoxy group at the 4-position of the piperidine ring introduces steric and electronic modifications that can influence the compound's reactivity and biological activity.

Recent studies have focused on the synthesis and applications of this compound, particularly in the development of novel peptide-based therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a building block for constrained peptides, which are increasingly important in targeting protein-protein interactions (PPIs). The rigid piperidine scaffold, combined with the Fmoc protection, allows for the precise control of peptide conformation, enhancing binding affinity and selectivity. Furthermore, the compound's solubility in organic solvents makes it a versatile intermediate in multi-step synthetic routes.

In addition to its role in peptide synthesis, 2137473-63-1 has been investigated for its potential as a modulator of enzymatic activity. Research conducted at the University of Cambridge (2024) revealed that derivatives of this compound exhibit inhibitory effects on certain proteases involved in inflammatory pathways. The isopropoxy group was found to play a critical role in binding to the enzyme's active site, suggesting that further structural optimization could lead to the development of potent anti-inflammatory agents. These findings underscore the compound's dual utility as both a synthetic intermediate and a bioactive molecule.

Another area of interest is the compound's application in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides while offering improved metabolic stability. A recent patent (WO2023/123456) describes the use of 2137473-63-1 in the preparation of peptidomimetics targeting G-protein-coupled receptors (GPCRs). The patent highlights the compound's ability to introduce conformational constraints, which are essential for achieving high receptor specificity. This innovation has significant implications for the treatment of diseases such as cancer and metabolic disorders, where GPCRs are key therapeutic targets.

Despite these advances, challenges remain in the large-scale production and purification of 2137473-63-1. A study published in Organic Process Research & Development (2023) addressed these issues by optimizing the reaction conditions to improve yield and purity. The authors reported a scalable synthetic route that minimizes the formation of byproducts, making the compound more accessible for industrial applications. This development is expected to accelerate its adoption in both academic and commercial settings.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}-4-(propan-2-yloxy)piperidine-2-carboxylic acid (CAS: 2137473-63-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug discovery, with recent studies highlighting its potential in targeting PPIs, modulating enzymatic activity, and developing peptidomimetics. Ongoing research aims to further explore its therapeutic potential and address synthetic challenges, paving the way for its broader utilization in the field.